Cas no 585532-16-7 (3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile)

• Product Name: 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile
• CAS No: 585532-16-7
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 3395263
• PubChem ID: 85857493
• Update Time: 2025-11-07

3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• BICYCLO[1.1.1]PENTANE-1-CARBONITRILE, 3-(TRIFLUOROMETHYL)-
• 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile
• 585532-16-7

• Inchi： 1S/C7H6F3N/c8-7(9,10)6-1-5(2-6,3-6)4-11/h1-3H2
• InChI Key： LMRZHBARFAIVCG-UHFFFAOYSA-N
• SMILES： C12(C#N)CC(C(F)(F)F)(C1)C2

Computed Properties

• Exact Mass: 161.04523368Da
• Monoisotopic Mass: 161.04523368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile

Recent Advances in the Study of 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile (CAS: 585532-16-7)

3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile (CAS: 585532-16-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Its unique bicyclo[1.1.1]pentane scaffold, combined with the trifluoromethyl and nitrile functional groups, offers distinct physicochemical properties that make it a valuable building block for drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential applications in pharmaceuticals.

The synthesis of 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile has been optimized through various methodologies, including photochemical and transition metal-catalyzed reactions. A notable breakthrough was reported in 2023, where researchers achieved a high-yield, scalable synthesis under mild conditions, enhancing its accessibility for further research. The compound's stability and reactivity have been extensively characterized, revealing its potential as a bioisostere for aromatic rings in drug design.

In medicinal chemistry, 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile has been explored as a key intermediate in the development of novel therapeutics. Its incorporation into drug candidates has shown promising results in improving metabolic stability and bioavailability. Recent preclinical studies have demonstrated its efficacy in targeting specific enzymes and receptors, particularly in the treatment of neurological disorders and inflammatory diseases. The trifluoromethyl group's electron-withdrawing properties further enhance the compound's binding affinity to biological targets.

Furthermore, the compound's role in fragment-based drug discovery (FBDD) has gained attention. Its rigid, three-dimensional structure allows for efficient exploration of chemical space, enabling the identification of novel lead compounds. Computational studies have supported these findings, with molecular docking simulations highlighting its favorable interactions with various protein targets. These insights have paved the way for the design of next-generation therapeutics with improved selectivity and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale production and functionalization of 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile. Researchers are actively investigating greener synthetic routes and derivatization strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate its adoption in drug development pipelines. The compound's potential extends beyond pharmaceuticals, with applications in agrochemicals and materials science also under exploration.

In conclusion, 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carbonitrile (CAS: 585532-16-7) represents a versatile and promising scaffold in chemical biology. Its unique structural features and demonstrated biological activity make it a focal point for ongoing research. Future studies will likely focus on expanding its synthetic utility, elucidating its mechanism of action, and translating its potential into clinically relevant therapeutics. The continued exploration of this compound is poised to yield significant contributions to the field of medicinal chemistry.